Cas no 920397-94-0 (N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methyl-1,3-benzothiazole-2-carboxamide)

• Product Name: N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methyl-1,3-benzothiazole-2-carboxamide
• CAS No: 920397-94-0
• MF: C₂₂H₁₅ClN₄OS₂
• MW: 450.963700532913
• CID: 849022
• Update Time: 2025-07-10

N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methyl-1,3-benzothiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolecarboxamide, N-(6-chloro-4-methyl-2-benzothiazolyl)-N-(2-pyridinylmethyl)-
• N-(6-chloro-4-methylbenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)benzo[d]thiazole-2-carboxamide
• N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methyl-1,3-benzothiazole-2-carboxamide

• Inchi： 1S/C22H15ClN4OS2/c1-13-10-14(23)11-18-19(13)26-22(30-18)27(12-15-6-4-5-9-24-15)21(28)20-25-16-7-2-3-8-17(16)29-20/h2-11H,12H2,1H3
• InChI Key： WUAQOOALQVZSEO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C2=C(C=1)SC(=N2)N(C(C1=NC2C=CC=CC=2S1)=O)CC1C=CC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 628
• Topological Polar Surface Area: 116

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methyl-1,3-benzothiazole-2-carboxamide

Research Brief on N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methyl-1,3-benzothiazole-2-carboxamide (CAS: 920397-94-0)

The compound N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methyl-1,3-benzothiazole-2-carboxamide (CAS: 920397-94-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, mechanism of action, and potential clinical applications.

Recent studies have highlighted the compound's role as a potent inhibitor of specific protein-protein interactions (PPIs) involved in cancer progression. The benzothiazole scaffold, a common motif in medicinal chemistry, contributes to its high binding affinity and selectivity. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the structural basis of its interaction with target proteins, providing valuable insights for further optimization.

In vitro and in vivo studies have demonstrated promising anti-proliferative effects against various cancer cell lines, including those resistant to conventional chemotherapy. The compound's ability to modulate key signaling pathways, such as the PI3K/AKT and MAPK cascades, underscores its potential as a multi-targeted therapeutic agent. Additionally, its pharmacokinetic properties, such as metabolic stability and bioavailability, have been evaluated in preclinical models, showing favorable results for further development.

Despite these advancements, challenges remain in optimizing the compound's solubility and reducing off-target effects. Recent efforts have focused on structural modifications to enhance its drug-like properties while maintaining its efficacy. Collaborative research between academic institutions and pharmaceutical companies is underway to accelerate its transition into clinical trials.

In conclusion, N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methyl-1,3-benzothiazole-2-carboxamide represents a promising candidate for targeted cancer therapy. Continued research into its mechanism and optimization will be critical for realizing its full therapeutic potential. This brief underscores the importance of interdisciplinary collaboration in advancing novel chemical entities from bench to bedside.